![molecular formula C9H10BrNO3 B1492379 5-Bromo-2-methoxy-4,6-dimethylnicotinic acid CAS No. 2256060-21-4](/img/structure/B1492379.png)
5-Bromo-2-methoxy-4,6-dimethylnicotinic acid
Overview
Description
5-Bromo-2-methoxy-4,6-dimethylnicotinic acid is a chemical compound with the CAS Number: 2256060-21-4 . It has a molecular weight of 260.09 .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H10BrNO3/c1-4-6 (9 (12)13)8 (14-3)11-5 (2)7 (4)10/h1-3H3, (H,12,13)
. This code provides a specific description of the molecule’s structure.
Scientific Research Applications
Industrial Synthesis and Scale-Up
- A practical process for the synthesis of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate in the manufacture of SGLT2 inhibitors for diabetes therapy, has been developed. This process involves a six-step synthesis starting from dimethyl terephthalate and has been successfully scaled up to approximately 70 kg/batch, yielding a total yield of 24% (Zhang et al., 2022).
Synthesis of Anti-Inflammatory Agents
- 2-Bromo-6-methoxynaphthalene, an important intermediate in the preparation of non-steroidal anti-inflammatory agents such as nabumetone and naproxen, has been synthesized through various methods. These include methylation of 6-bromo-2-naphthol and subsequent reactions, highlighting its importance in pharmaceutical manufacturing (Xu & He, 2010).
properties
IUPAC Name |
5-bromo-2-methoxy-4,6-dimethylpyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO3/c1-4-6(9(12)13)8(14-3)11-5(2)7(4)10/h1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSGVIDMCWKYKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1Br)C)OC)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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